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Compound of Interest

Compound Name: 1,1-Dichloro-1-fluoroethane

Cat. No.: B156305 Get Quote

Essential Safety and Handling Guide for 1,1-
Dichloro-1-fluoroethane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

1,1-Dichloro-1-fluoroethane (HCFC-141b). Adherence to these procedures is critical for

ensuring laboratory safety and minimizing occupational exposure.

I. Understanding the Hazards
1,1-Dichloro-1-fluoroethane is a colorless, volatile liquid with a faint ethereal odor.[1] While it

has a low order of acute toxicity, it presents several hazards that require stringent control

measures.[2] The vapor is heavier than air and can accumulate in low-lying areas, potentially

leading to oxygen deficiency.[3]

Primary Hazards Include:

Inhalation: High concentrations can cause central nervous system effects, including

drowsiness, confusion, and unconsciousness.[3] It may also lead to cardiac sensitization to

adrenaline, potentially causing arrhythmias.[1][4]

Eye Contact: The substance is mildly irritating to the eyes, causing redness and pain.[3][4]
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Skin Contact: May cause redness and pain upon contact.[3]

Fire and Explosion: Gives off irritating or toxic fumes (such as hydrogen chloride, hydrogen

fluoride, and phosgene) in a fire.[3] Contact with hot surfaces can also lead to

decomposition.[3]

II. Personal Protective Equipment (PPE)
The selection of appropriate PPE is paramount to safe handling. The following table

summarizes the recommended PPE for various tasks.

Task
Eye/Face

Protection
Hand Protection

Respiratory

Protection

Protective

Clothing

Routine

Laboratory

Operations (in a

well-ventilated

area)

Safety goggles

Chemical

resistant gloves

(consult

manufacturer for

specific material

compatibility)

Ensure adequate

ventilation; use a

closed system

where possible.

[4]

Laboratory coat

Operations with

Potential for

Splashing

Chemical

goggles and a

face shield[1]

Chemical

resistant gloves
As above

Chemical

resistant apron

or coveralls[1]

Accidental

Release or Spill

Chemical

goggles and a

face shield

Chemical

resistant gloves

Self-contained

breathing

apparatus

(SCBA)[3][4][5]

Chemical

resistant suit

Emergency

Situations

Chemical

goggles and a

face shield

Chemical

resistant gloves

Positive-

pressure, self-

contained

breathing

apparatus

(SCBA)[1]

Totally

encapsulated

chemical- and

vapor-protective

suit

Glove Selection: While specific breakthrough time data for 1,1-Dichloro-1-fluoroethane is not

readily available in public literature, it is crucial to select gloves made of materials resistant to
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chlorinated solvents. Always consult the glove manufacturer's compatibility data for specific

recommendations. General guidance suggests that materials like Viton®, or multi-layer

laminates may be suitable. Nitrile gloves may be used for incidental splash protection but

should be replaced immediately upon contact.[6]

III. Quantitative Data
The following tables provide key quantitative data for 1,1-Dichloro-1-fluoroethane.

Physical and Chemical Properties

Property Value

Molecular Formula C₂H₃Cl₂F

Molecular Weight 116.95 g/mol [7]

Boiling Point 32.1 °C (89.7 °F)[7]

Melting Point -103.5 °C (-154.3 °F)[7]

Vapor Pressure 9.95 psia (68.6 kPa) at 21°C (70°F)[7]

Vapor Density (Air = 1) 4.1[7]

Solubility in Water 1800 mg/L at 25°C (77°F)[7]

Autoignition Temperature 550 °C (1022 °F)[7]

Flammability Limits 7.6 - 17.7 % by volume[7]

Occupational Exposure Limits

Organization Limit Type Value

AIHA (WEEL) TWA (8-hour) 500 ppm[5]

AIHA (WEEL) STEL (5-minute) 3000 ppm[5]

NIOSH (IDLH)
Immediately Dangerous to Life

or Health
1700 ppm[8]
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IV. Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, preferably within a chemical fume hood.[4]

Use non-sparking tools and prevent the buildup of electrostatic charge.[4]

Avoid contact with hot surfaces, open flames, and strong acids.[3][4]

Store in a cool, dry, well-ventilated area, separated from incompatible materials.[3][7]

Keep containers tightly closed.[9]

Spill Response:

Evacuate: Immediately evacuate the area of the spill.

Ventilate: Ensure the area is well-ventilated, but avoid directing vapor towards personnel.

Contain: For liquid spills, collect leaking liquid in sealable containers. Absorb the remaining

liquid with sand or another inert absorbent.[3][4]

Clean-up: Carefully collect the absorbed material and place it in a suitable, closed container

for disposal.[4]

PPE: All personnel involved in the cleanup must wear appropriate PPE, including a self-

contained breathing apparatus (SCBA).[3][4]

Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.[4]

Do not allow the chemical to enter the environment.[3][4]

Emptied containers may retain product residue and should be handled with the same

precautions.[7]
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V. Emergency Procedures and First Aid
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them at

rest. If breathing is difficult, provide oxygen.

Seek immediate medical attention.[1]

Skin Contact

Remove contaminated clothing. Rinse the skin

with plenty of water and then wash with soap

and water.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do. Continue rinsing. Seek

medical attention if irritation persists.[1][8]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[3][10]

VI. Visualization of PPE Selection Logic
The following diagram illustrates the decision-making process for selecting the appropriate

level of personal protective equipment when handling 1,1-Dichloro-1-fluoroethane.
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PPE Selection for 1,1-Dichloro-1-fluoroethane

Task Assessment

PPE Requirements

Start: Identify Handling Task

What is the nature of the work?

Routine Lab Work
(Well-ventilated)

Routine

Potential for Splashing

Splashing

Spill or Emergency

Spill/Emergency

- Safety Goggles
- Chemical Resistant Gloves

- Lab Coat

- Chemical Goggles & Face Shield
- Chemical Resistant Gloves
- Chemical Resistant Apron

- SCBA
- Chemical Resistant Suit

- Chemical Goggles & Face Shield
- Chemical Resistant Gloves

Click to download full resolution via product page

Caption: PPE selection flowchart for handling 1,1-Dichloro-1-fluoroethane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b156305?utm_src=pdf-body-img
https://www.benchchem.com/product/b156305?utm_src=pdf-body
https://www.benchchem.com/product/b156305?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 1,1-Dichloro-1-fluoroethane (HCFC-141b): Acute Exposure Guideline Levels - Acute
Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf
[ncbi.nlm.nih.gov]

2. Dichlorofluoroethane HCFC-141B CAS 1717-00-6 – Manufature of PU foam Material and
Products [leticiachem.com]

3. 1,1-DICHLORO-1-FLUOROETHANE | Occupational Safety and Health Administration
[osha.gov]

4. ecetoc.org [ecetoc.org]

5. synquestlabs.com [synquestlabs.com]

6. ehs.yale.edu [ehs.yale.edu]

7. wernerblank.com [wernerblank.com]

8. cdc.gov [cdc.gov]

9. HCFC-141b--Foaming Agent--Hangzhou Fine Fluorotech Co., Ltd [fluorotech.com.cn]

10. docs.rs-online.com [docs.rs-online.com]

To cite this document: BenchChem. [Personal protective equipment for handling 1,1-
Dichloro-1-fluoroethane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156305#personal-protective-equipment-for-handling-
1-1-dichloro-1-fluoroethane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK207608/
https://www.ncbi.nlm.nih.gov/books/NBK207608/
https://www.ncbi.nlm.nih.gov/books/NBK207608/
https://leticiachem.com/product/dichlorofluoroethane-hcfc-141b-cas-1717-00-6/
https://leticiachem.com/product/dichlorofluoroethane-hcfc-141b-cas-1717-00-6/
https://www.osha.gov/chemicaldata/814
https://www.osha.gov/chemicaldata/814
https://www.ecetoc.org/wp-content/uploads/2014/08/JACC-029.pdf
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=1100%2F1100-7-21.pdf
https://ehs.yale.edu/sites/default/files/files/nitril-gloves-chemical-resistance-kimberly-clark.pdf
http://www.wernerblank.com/polyur/chemistry/blowing_agent/hcfc_141b.htm
https://www.cdc.gov/niosh/docs/2016-168/pdfs/2016-168.pdf?id=10.26616/NIOSHPUB2016168
https://www.fluorotech.com.cn/p21.html
https://docs.rs-online.com/f4a0/A700000006811566.pdf
https://www.benchchem.com/product/b156305#personal-protective-equipment-for-handling-1-1-dichloro-1-fluoroethane
https://www.benchchem.com/product/b156305#personal-protective-equipment-for-handling-1-1-dichloro-1-fluoroethane
https://www.benchchem.com/product/b156305#personal-protective-equipment-for-handling-1-1-dichloro-1-fluoroethane
https://www.benchchem.com/product/b156305#personal-protective-equipment-for-handling-1-1-dichloro-1-fluoroethane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156305?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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